Cas no 22946-12-9 (1,3-Benzodioxole-2-methanol)

1,3-Benzodioxole-2-methanol structure
1,3-Benzodioxole-2-methanol structure
Product Name:1,3-Benzodioxole-2-methanol
CAS No:22946-12-9
MF:C8H8O3
MW:152.147322654724
CID:251521
PubChem ID:20367000
Update Time:2025-04-19

1,3-Benzodioxole-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-2-methanol
    • Methanol,1,3-benzodioxol-2-yl-
    • 1,3-benzodioxol-2-ylmethanol
    • SCHEMBL4333283
    • 22946-12-9
    • DTXSID70606199
    • NVFNURDSPUTUOR-UHFFFAOYSA-N
    • benzo[d][1,3]dioxol-2-ylmethanol
    • (2H-1,3-Benzodioxol-2-yl)methanol
    • Inchi: 1S/C8H8O3/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4,8-9H,5H2
    • InChI Key: NVFNURDSPUTUOR-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OC1CO

Computed Properties

  • Exact Mass: 152.04734
  • Monoisotopic Mass: 152.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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